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Compound of Interest

Compound Name: Methyl 5-hexynoate

Cat. No.: B109056 Get Quote

Methyl 5-hexynoate: A Technical Guide for
Researchers
Prepared for: Researchers, scientists, and drug development professionals

This in-depth technical guide provides comprehensive information on the commercial

availability, suppliers, and key applications of Methyl 5-hexynoate (CAS No. 77758-51-1). This

document includes a summary of its chemical and physical properties, detailed experimental

protocols for its use in organic synthesis, and a discussion of its role as a versatile building

block in medicinal chemistry and drug development.

Commercial Availability and Suppliers
Methyl 5-hexynoate is readily available from a variety of commercial suppliers, catering to

research and development needs. Purity levels typically range from 95% to 98%, with the

compound being offered in various quantities.

Table 1: Commercial Suppliers and Product Specifications
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Supplier Brand Purity
Available
Quantities

Thermo Fisher

Scientific
Alfa Aesar 97% 5 g, 25 g

Thermo Fisher

Scientific
Acros Organics 95% 5 g

GFS Chemicals GFS Chemicals 95% 25 g, 100 g

Biosynth Biosynth - 100 g, 250 g

Tokyo Chemical

Industry (TCI)
TCI >95.0% (GC) -

Sigma-Aldrich AldrichCPR - -

LookChem Multiple 95%, 98+% 1 g, 5 g, 10 g, 25 g

ChemicalBook Multiple 98.0% Inquire for details

Note: Availability and specific quantities are subject to change. Please consult the supplier's

website for the most current information.

Physicochemical Properties
Methyl 5-hexynoate is a colorless to yellow liquid with a terminal alkyne functional group,

making it a valuable precursor in a variety of chemical transformations.

Table 2: Physicochemical Data for Methyl 5-hexynoate
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Property Value Source

CAS Number 77758-51-1 Thermo Fisher Scientific

Molecular Formula C₇H₁₀O₂ Thermo Fisher Scientific

Molecular Weight 126.15 g/mol Thermo Fisher Scientific

Boiling Point 60 °C at 10 mmHg LookChem

Density 0.960 ± 0.06 g/cm³ (Predicted) LookChem

Refractive Index 1.434 LookChem

Experimental Protocols
Methyl 5-hexynoate is a versatile building block in organic synthesis, particularly in reactions

involving its terminal alkyne moiety. Below are detailed protocols for its use in a Sonogashira

coupling and as a representative example of its application in the synthesis of a more complex

molecule.

General Protocol for Sonogashira Coupling
The Sonogashira coupling is a powerful cross-coupling reaction to form carbon-carbon bonds

between a terminal alkyne and an aryl or vinyl halide.

Reaction Scheme:

Materials:

Methyl 5-hexynoate

Aryl or vinyl halide (e.g., iodobenzene)

Palladium catalyst (e.g., Tetrakis(triphenylphosphine)palladium(0), Pd(PPh₃)₄)

Copper(I) cocatalyst (e.g., Copper(I) iodide, CuI)

Amine base (e.g., Triethylamine, Et₃N or Diisopropylethylamine, DIPEA)
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Anhydrous and degassed solvent (e.g., Tetrahydrofuran, THF or Toluene)

Procedure:

To a dried Schlenk flask under an inert atmosphere (e.g., argon or nitrogen), add the aryl or

vinyl halide (1.0 eq), Pd(PPh₃)₄ (0.02-0.05 eq), and CuI (0.04-0.10 eq).

Add the anhydrous, degassed solvent, followed by the amine base (2.0-3.0 eq).

Add Methyl 5-hexynoate (1.1-1.5 eq) dropwise to the stirred solution.

The reaction mixture is typically stirred at room temperature or gently heated (e.g., 40-60 °C)

and monitored by thin-layer chromatography (TLC) or gas chromatography (GC) until the

starting material is consumed.

Upon completion, the reaction mixture is cooled to room temperature, and the solvent is

removed under reduced pressure.

The residue is then partitioned between an organic solvent (e.g., ethyl acetate) and water.

The organic layer is separated, washed with brine, dried over anhydrous sodium sulfate, and

concentrated.

The crude product is purified by column chromatography on silica gel to yield the desired

coupled product.

Synthesis of Methyl non-8-en-5-ynoate
This protocol is adapted from the synthesis of an eicosanoid synthon and demonstrates the

use of Methyl 5-hexynoate as a foundational building block.[1]

Reaction Scheme:

Materials:

Methyl 5-hexynoate

Allyl bromide
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Copper(I) iodide (CuI)

Anhydrous potassium carbonate (K₂CO₃), finely ground

Sodium iodide (NaI)

Anhydrous solvent (e.g., Acetone or DMF)

Procedure:

In a round-bottom flask equipped with a magnetic stirrer and a reflux condenser, a

suspension of finely ground anhydrous K₂CO₃ (2.4 eq), CuI (0.84 eq), and NaI (3.6 eq) in the

anhydrous solvent is prepared.

Methyl 5-hexynoate (1.0 eq) is added to the continuously stirred suspension.[1]

Allyl bromide (1.2 eq) is then added, and the mixture is heated to reflux.

The reaction progress is monitored by TLC.

After completion, the reaction mixture is cooled to room temperature and filtered.

The filtrate is concentrated under reduced pressure.

The residue is taken up in an organic solvent (e.g., diethyl ether) and washed with water and

brine.

The organic layer is dried over anhydrous sodium sulfate, filtered, and concentrated.

The crude product, methyl non-8-en-5-ynoate, is purified by vacuum distillation or column

chromatography.[1]

Applications in Research and Drug Development
The terminal alkyne of Methyl 5-hexynoate makes it a key component in "click chemistry,"

specifically the copper(I)-catalyzed azide-alkyne cycloaddition (CuAAC). This reaction is widely

used in bioconjugation, drug discovery, and materials science due to its high efficiency,

selectivity, and biocompatibility under mild conditions.
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Methyl 5-hexynoate can be used to introduce a reactive handle into molecules for subsequent

labeling or conjugation. For example, it can be incorporated into small molecules, peptides, or

other biomolecules to allow for their attachment to reporter molecules (e.g., fluorophores,

biotin) or larger carriers (e.g., polymers, antibodies).

Visualizing Synthetic Pathways
The following diagrams illustrate key synthetic transformations involving Methyl 5-hexynoate.

Methyl 5-hexynoate

Coupled Product

Pd Catalyst, Cu(I) Cocatalyst, Base

Aryl/Vinyl Halide

Click to download full resolution via product page

Caption: Sonogashira Coupling of Methyl 5-hexynoate.
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Synthesis of an Eicosanoid Synthon Intermediate

Methyl 5-hexynoate

Methyl non-8-en-5-ynoate

CuI, K2CO3, NaI

Allyl Bromide

Methyl (S)-8,9-dihydroxynon-5-ynoate

Asymmetric Dihydroxylation

Methyl (5Z,8S)-8,9-epoxynon-5-enoate

Further Transformations

Click to download full resolution via product page

Caption: Synthetic workflow starting from Methyl 5-hexynoate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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